Cas no 2228383-47-7 (tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate
• CAS No: 2228383-47-7
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6440921
• PubChem ID: 165829112
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethyl]carbamate
• 1,1-Dimethylethyl N-[2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(19)18-11(7-17)12-9(15)5-8(20-4)6-10(12)16/h5-6,11H,7,17H2,1-4H3,(H,18,19)
• InChI Key： LOFRENIDWVQVAM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=C(F)C=C(OC)C=C1F)CN

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 382.2±42.0 °C(Predicted)
• pka: 11.08±0.46(Predicted)

Additional information on tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate

Comprehensive Guide to tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate (CAS No. 2228383-47-7)

tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate (CAS No. 2228383-47-7) is a specialized carbamate derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as a protected amino acid intermediate, plays a crucial role in the synthesis of bioactive molecules. Its unique structure, featuring a 2,6-difluoro-4-methoxyphenyl group and a tert-butyl carbamate moiety, makes it a valuable building block in medicinal chemistry.

The growing interest in fluorinated compounds and methoxy-substituted aromatics has positioned tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate as a key intermediate in drug discovery. Researchers are particularly drawn to its potential in developing central nervous system (CNS) drugs and enzyme inhibitors, given its ability to modulate biological activity through its hydrogen-bonding and lipophilic properties.

One of the most searched questions about this compound is: "What are the synthetic applications of tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate?" The answer lies in its versatility. This compound serves as a precursor for the synthesis of more complex molecules, particularly in the preparation of peptidomimetics and small-molecule therapeutics. Its carbamate-protected amine group allows for selective deprotection, enabling stepwise construction of target molecules.

Another trending topic in chemical research is the role of fluorine in drug design. The presence of two fluorine atoms at the 2 and 6 positions of the aromatic ring in tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate enhances its metabolic stability and bioavailability. This aligns with current pharmaceutical industry demands for compounds with improved pharmacokinetic profiles.

From a structural-activity relationship (SAR) perspective, the methoxy group at the 4-position contributes to the compound's electronic properties and potential interactions with biological targets. This feature makes it particularly interesting for researchers working on GPCR-targeted drugs and kinase inhibitors, which are hot topics in current drug development.

The tert-butyloxycarbonyl (Boc) protecting group in this compound offers several advantages in synthetic chemistry. It provides excellent stability under various reaction conditions while being readily removable under mild acidic conditions. This characteristic makes tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate particularly valuable for solid-phase peptide synthesis (SPPS) and combinatorial chemistry approaches.

Recent publications have highlighted the use of this compound in the development of novel antidepressants and neuroprotective agents. The 2,6-difluoro-4-methoxyphenyl moiety has shown particular promise in crossing the blood-brain barrier (BBB), making it a focus of neuroscience research. This aligns with the increasing global attention on mental health therapeutics and neurodegenerative disease treatments.

In terms of physical properties, tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate typically appears as a white to off-white crystalline powder. It demonstrates good solubility in common organic solvents such as dichloromethane, dimethylformamide, and tetrahydrofuran, while having limited solubility in water. These properties make it convenient for various organic synthesis applications.

The stability profile of this compound is another frequently searched topic. Under proper storage conditions (typically at 2-8°C in a dry environment), tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate maintains excellent stability. However, like most carbamate-protected amines, it should be protected from strong acids and bases to prevent premature deprotection.

From a market perspective, the demand for specialty chemical intermediates like tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking high-quality building blocks for their drug discovery programs, particularly those focused on CNS disorders and precision medicine approaches.

Quality control is paramount when working with this compound. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate. The compound should generally have a purity of ≥95% for most research applications, with higher purity grades available for more sensitive synthetic routes.

Looking ahead, the applications of tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate are expected to expand further. With the growing emphasis on personalized medicine and targeted therapies, the need for specialized building blocks like this will continue to rise. Its unique combination of fluorine substitution, methoxy group, and protected amine functionality makes it particularly valuable in modern medicinal chemistry.

For researchers considering working with this compound, it's important to note that while tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate offers numerous synthetic advantages, proper handling procedures should always be followed. Standard laboratory safety practices, including the use of personal protective equipment (PPE) and proper ventilation, should be maintained when handling this or any other chemical substance.

The synthesis of tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include aromatic fluorination, methoxylation, and carbamate formation reactions. Process optimization has led to improved yields and purity, making this compound more accessible to the research community.

In conclusion, tert-butyl N-2-amino-1-(2,6-difluoro-4-methoxyphenyl)ethylcarbamate (CAS No. 2228383-47-7) represents an important tool in modern chemical research. Its unique structural features and versatile applications make it valuable for pharmaceutical development, particularly in areas addressing neurological disorders and targeted therapies. As research continues to uncover new applications for fluorinated and methoxy-substituted compounds, the significance of this specialized intermediate is likely to grow even further.